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A Foreword for the Modern Researcher: In the landscape of contemporary chemical synthesis,
particularly within the pharmaceutical and agrochemical sectors, the utility of halogenated
carboxylic acids is well-established. Among these, 3-Chloropivalic acid emerges as a
molecule of significant interest. Its unique structural conformation, characterized by a sterically
encumbered carboxylic acid function and a reactive chlorine atom, presents a versatile platform
for synthetic manipulation. This document serves as an in-depth technical guide, offering a
comprehensive overview of 3-Chloropivalic acid for researchers, scientists, and professionals
engaged in drug development.

Core Chemical Identity
Structural Formula and Molecular Weight

3-Chloropivalic acid, systematically named 3-chloro-2,2-dimethylpropanoic acid, is a
halogenated derivative of pivalic acid.[1][2][3] The presence of a quaternary carbon atom
adjacent to the carboxyl group imparts notable steric hindrance, a feature that profoundly
influences its chemical reactivity.

Structural Representation:
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Key Identifiers:

e Molecular Formula: CsHoClO2[1][4]

e Molecular Weight: 136.58 g/mol [1][2][4]
« CAS Number: 13511-38-1[1][2]

Physicochemical and Spectroscopic Profile

A thorough understanding of the physicochemical and spectroscopic properties of 3-
Chloropivalic acid is fundamental for its application in a laboratory setting.

hvsicochemical .

Property Value

Appearance White to light yellow-beige crystalline powder.[5]
Melting Point 41-43 °C[6]

Boiling Point 215 °CJ6]

Solubility Soluble in organic solvents with limited solubility

in water.[3]

Spectroscopic Data

For the unambiguous identification and purity assessment of 3-Chloropivalic acid, the
following spectroscopic data are characteristic:

e 'HNMR (CDCls): & 1.35 (s, 6H, 2 x CHs), 3.70 (s, 2H, CH2Cl), ~11 (br s, 1H, COOH)
e 13C NMR (CDCls): & 23.8 (CH3), 47.9 (C(CH3)2), 52.1 (CH:ClI), 182.5 (COOH)

e Infrared (IR): ~3100-2800 cm~1 (O-H stretch, broad), ~1710 cm~1 (C=0 stretch)

Synthesis and Manufacturing
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The predominant method for the synthesis of 3-Chloropivalic acid involves the chlorination of
pivalic acid.[5] This transformation can be achieved through various chlorinating agents, with
the reaction conditions being pivotal for achieving high yield and purity.

Synthetic Workflow Overview

A generalized workflow for the synthesis of 3-Chloropivalic acid is depicted below. This
process highlights the key stages from starting material to the purified final product.

Caption: Generalized synthetic workflow for 3-Chloropivalic acid.

Detailed Experimental Protocol: Chlorination of Pivalic
Acid

Objective: To synthesize 3-Chloropivalic acid via the chlorination of pivalic acid.
Materials:

Pivalic acid

Thionyl chloride (SOCI2) or sulfuryl chloride (SO2Cl2)

Radical initiator (e.g., AIBN or benzoyl peroxide)

Inert solvent (e.g., carbon tetrachloride or 1,2-dichloroethane)

Aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Procedure:

¢ Reaction Setup: In a flask equipped with a reflux condenser and a dropping funnel, dissolve
pivalic acid in the inert solvent.

e Initiation: Add a catalytic amount of the radical initiator.
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o Chlorination: Heat the mixture to reflux and add the chlorinating agent dropwise. The
reaction is typically exothermic and should be controlled.

e Reaction Monitoring: Monitor the progress of the reaction by techniques such as Gas
Chromatography (GC) or Thin Layer Chromatography (TLC).

o Work-up: Upon completion, cool the reaction mixture and slowly add it to a stirred solution of
agueous sodium bicarbonate to neutralize excess acid and chlorinating agent.

o Extraction: Transfer the mixture to a separatory funnel and extract the product into an
organic solvent (e.g., diethyl ether or dichloromethane).

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the solvent under reduced pressure.

 Purification: The crude product can be purified by recrystallization or vacuum distillation to
yield pure 3-Chloropivalic acid.

Applications in Research and Development

3-Chloropivalic acid serves as a key intermediate in the synthesis of a variety of organic
molecules, particularly in the pharmaceutical and agrochemical industries.[3] Its bifunctional
nature allows for diverse chemical transformations.

Role as a Synthetic Intermediate

The presence of both a carboxylic acid and an alkyl chloride moiety allows for sequential or
orthogonal functionalization.

3-Chloropivalic Acid

Carboxylic’ﬁ(c/id Reactic}l\{‘
Acid Chloride Formation

kyl Chloride Reactions

Esterification Nucleophilic Substitution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [3-Chloropivalic Acid: A Technical Guide for Scientific
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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